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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953

An In-Depth Technical Guide to 1-bromo-1-methylcyclohexane CAS Number: 931-77-1

This technical guide provides a comprehensive overview of 1-bromo-1-methylcyclohexane, a
valuable tertiary alkyl halide in organic synthesis. The document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
and physical properties, spectroscopic data, synthesis protocols, and key chemical reactions.

Chemical and Physical Properties

1-bromo-1-methylcyclohexane is a derivative of cyclohexane with a bromine atom and a
methyl group attached to the same carbon atom.[1] Its key physical and chemical properties
are summarized in the table below. While some properties have been experimentally
determined, others are based on estimations.
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Property Value Source
CAS Number 931-77-1 [21[3114]
Molecular Formula C7H13Br [3B1141[5]
Molecular Weight 177.08 g/mol [2][41[6]
IUPAC Name 1-bromo-1-methylcyclohexane [31[6]
Boiling Point 181.96°C (estimate) [5]
Density 1.2510 g/cm3 [5]
Refractive Index 1.4866 [5]
SMILES CC1(Br)CCCCC1 [3][6]
InChi Key VSGXTQWTJIYAQHO- 216

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-bromo-1-
methylcyclohexane. The following data has been reported:

Spectrum Type Details Source

Data available from Wiley-VCH
13C NMR GmbH [6]
m

Synthesis of 1-bromo-1-methylcyclohexane

1-bromo-1-methylcyclohexane can be synthesized through various methods. A common
laboratory-scale preparation involves the hydrohalogenation of an alkene or the substitution
reaction of an alcohol.

Experimental Protocol: Synthesis from 1-Methyl-1-
cyclohexene
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One documented method involves the reaction of 1-methyl-1-cyclohexene with hydrobromic
acid mediated by silica gel.[7]

Materials:

e 1-methyl-1-cyclohexene

e 47% Hydrobromic acid

« Silica gel 60 (63-200 pm, spherical)

Procedure:

A mixture of 1-methyl-1-cyclohexene (2.0 mmol) and silica gel (5.0 g) is prepared in a 25 mL
flask and cooled to 0 °C.[7]

e 47% Hydrobromic acid (8.0 mmol) is gradually added to the stirred mixture.[7]

e The mixture is stirred at 300 rpm until the reaction is complete, as monitored by an
appropriate technique (e.g., TLC or GC).[7]

e Upon completion, the product, 1-bromo-1-methylcyclohexane, is isolated from the reaction
mixture. This procedure has been reported to yield the product in 86% yield.[7]
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Synthesis of 1-bromo-1-methylcyclohexane

Starting Materials
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Caption: Synthesis of 1-bromo-1-methylcyclohexane via hydrohalogenation.

Chemical Reactions

1-bromo-1-methylcyclohexane is a versatile substrate for various organic transformations,
primarily elimination and substitution reactions.

Elimination Reactions (E1 and E2)

When subjected to a base, 1-bromo-1-methylcyclohexane undergoes elimination to form
alkenes. The reaction can proceed through either an E1 or E2 mechanism, depending on the
reaction conditions.

» E1 Pathway: In the presence of a weak base or a protic solvent, the reaction tends to follow
an E1 mechanism, proceeding through a tertiary carbocation intermediate. This pathway can
lead to the formation of 1-methylcyclohexene (the more substituted Zaitsev product) and
potentially substitution products.[2]
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o E2 Pathway: With a strong, bulky base such as potassium tert-butoxide, the E2 mechanism

is favored.[2] This concerted reaction involves the simultaneous abstraction of a proton by

the base and the departure of the bromide leaving group.[8] The major product is typically

the more stable alkene, 1-methylcyclohexene, in accordance with Zaitsev's rule.[2][8]

However, the use of a bulky base can also favor the formation of the less substituted

Hofmann product, methylenecyclohexane.[2]

Elimination Pathways of 1-bromo-1-methylcyclohexane
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Caption: Competing E1 and E2 elimination pathways.

Experimental Protocol: E2 Elimination to Synthesize 1-

Methylcyclohexene

This protocol details the synthesis of 1-methylcyclohexene from 1-bromo-1-

methylcyclohexane using sodium ethoxide.[8]

Materials:

e 1-bromo-1-methylcyclohexane
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Sodium ethoxide (EtONa)

Anhydrous Ethanol (EtOH)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask
equipped with a reflux condenser.

1-bromo-1-methylcyclohexane is added to the flask.

The reaction mixture is heated to reflux and maintained at this temperature for a specified
period to ensure the completion of the elimination reaction.

After cooling to room temperature, the mixture is diluted with water and extracted with diethyl
ether.

The combined organic layers are washed with saturated sodium bicarbonate solution and
then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed by distillation to yield 1-methylcyclohexene.

Suzuki Cross-Coupling Reactions

Recent research has demonstrated the utility of 1-bromo-1-methylcyclohexane in nickel-

catalyzed Suzuki cross-coupling reactions.[2] This methodology enables the formation of

carbon-carbon bonds between the tertiary alkyl halide and organoboron reagents.[2] The

reaction is significant for creating molecules with all-carbon quaternary centers, which are

important structural motifs in many bioactive compounds.[2] The proposed mechanism for this

transformation involves a radical pathway for the oxidative addition step.[2]
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Suzuki Cross-Coupling Workflow
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Caption: Generalized workflow for Suzuki cross-coupling.

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1-bromo-1-methylcyclohexane is associated with the following hazards:[6]

H315: Causes skin irritation

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be used when handling this compound.[4][8] Work should be conducted in a well-ventilated
area.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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